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Compound of Interest

Compound Name: CRA-2059 TFA

Cat. No.: B8199024

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to laboratory safety and environmental
responsibility. This guide provides essential, step-by-step procedures for the safe disposal of
CRA-2059 TFA (Trifluoroacetic Acid), a substance classified as hazardous waste. Adherence
to these guidelines is critical to ensure the safety of laboratory personnel and compliance with
institutional and regulatory standards.

Immediate Safety and Handling Precautions

Trifluoroacetic acid is a corrosive chemical that can cause severe skin burns and eye damage.
[1] It is also harmful if inhaled and toxic to aquatic life with long-lasting effects.[1][2] Therefore,
all handling and disposal procedures must be conducted within a properly functioning chemical
fume hood while wearing appropriate personal protective equipment (PPE), including gloves,
protective clothing, and eye/face protection.

Quantitative Data Summary

The following table summarizes key quantitative information for Trifluoroacetic Acid, the active
hazardous component of CRA-2059 TFA.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b8199024?utm_src=pdf-interest
https://www.benchchem.com/product/b8199024?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/A5711_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/A5711_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=O4901500&productDescription=TRIFLUOROACETIC+ACID+R+500ML&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/product/b8199024?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8199024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value Source
pH 2 (at 100 g/L aqueous solution)

Melting Point -15°C/5°F

Boiling Point 72.4°C/162.3 °F

) o >25 mg/l for aquatic
Aquatic Toxicity (EC50) )
invertebrates (21 days)

i ) ) Does not significantly
Bioaccumulation Potential i i
accumulate in organisms

Step-by-Step Disposal Protocol

The proper disposal of CRA-2059 TFA waste is a multi-step process that requires careful
attention to detail from collection to final pickup.

1. Waste Segregation and Collection:

o Segregate Waste: Trifluoroacetic acid waste must be segregated from all incompatible
materials, such as alkalines and oxidizers. Do not mix TFA waste with other chemical waste
streams unless explicitly permitted by your institution's Environmental Health & Safety
(EH&S) department.

o Use Appropriate Containers: Store CRA-2059 TFA waste in a designated, closed container
that is properly labeled as hazardous waste. Containers should be made of sturdy glass or
plastic with tight-fitting caps. Metal containers should not be used.

o Labeling: All waste containers must be clearly labeled with the full chemical name
"Trifluoroacetic Acid" and a "Hazardous Waste" sticker or tag. Do not use abbreviations or
chemical symbols.

2. Storage of Waste:

» Designated Area: Hazardous waste must be stored in or near a designated "Satellite
Accumulation Area".
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Container Integrity: Ensure containers are kept upright to prevent leakage and are tightly
sealed when not in use.

Storage Conditions: Store in a cool, dry, and well-ventilated area, away from incompatible
substances.

. Arranging for Disposal:

Waste Collection Request: Once the waste container is approximately 80% full, a chemical
waste collection request must be submitted to your institution's EH&S department.

Follow Institutional Procedures: Adhere to the specific instructions provided by your EH&S
department for waste pickup.

. Spill and Emergency Procedures:

Minor Spills: For small spills contained within a chemical fume hood, absorb the spill with an
inert material such as vermiculite or dry sand. Place the absorbent material in a suitable,
sealed container for disposal as hazardous waste.

Major Spills: In the event of a large spill (>50 mL) outside of a fume hood, evacuate the
laboratory immediately, close the doors, and activate the fire alarm. Call emergency services
(911) and notify your supervisor and EH&S department. Do not re-enter the area until
cleared by emergency personnel.

Personal Exposure: If the chemical comes into contact with skin or clothing, remove the
contaminated clothing and rinse the affected body area under an emergency shower for at
least 15 minutes. For eye contact, flush the eyes for 15 minutes at an emergency eyewash
station. Seek immediate medical attention in all cases of exposure.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of CRA-2059 TFA.
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Caption: Workflow for the safe disposal of CRA-2059 TFA waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b8199024?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/BE/en/sds/A5711_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=O4901500&productDescription=TRIFLUOROACETIC+ACID+R+500ML&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/product/b8199024#cra-2059-tfa-proper-disposal-procedures
https://www.benchchem.com/product/b8199024#cra-2059-tfa-proper-disposal-procedures
https://www.benchchem.com/product/b8199024#cra-2059-tfa-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8199024?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8199024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

